Cas no 2034369-92-9 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide)
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
- N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]furan-3-carboxamide
- N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide
-
- Inchi: 1S/C18H19N3O2/c1-13-17(15-6-4-3-5-7-15)14(2)21(20-13)10-9-19-18(22)16-8-11-23-12-16/h3-8,11-12H,9-10H2,1-2H3,(H,19,22)
- InChI Key: XKDTZWXIGWIQEF-UHFFFAOYSA-N
- SMILES: O=C(C1=COC=C1)NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 398
- XLogP3: 2.6
- Topological Polar Surface Area: 60.1
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-4895-2μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-5μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-10μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-20μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-1mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-2mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-3mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-4mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-5mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4895-10mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide |
2034369-92-9 | 10mg |
$79.0 | 2023-09-08 |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide (CAS No. 2034369-92-9): A Comprehensive Overview
The compound N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide (CAS No. 2034369-92-9) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This pyrazole-furan hybrid molecule combines a 3,5-dimethyl-4-phenyl-1H-pyrazole core with a furan-3-carboxamide side chain, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its hydrogen-bonding capabilities and aromatic stacking interactions, which make it valuable for designing new pharmaceutical intermediates.
In the context of current scientific trends, this compound aligns with the growing demand for heterocyclic building blocks in drug discovery. The pyrazole moiety is known for its prevalence in FDA-approved drugs, while the furan ring contributes to improved solubility and bioavailability. Many researchers searching for "novel pyrazole derivatives" or "furan-containing bioactive compounds" will find this molecule particularly relevant. Its molecular weight of 309.37 g/mol and balanced lipophilicity (predicted LogP ~2.5) suggest good membrane permeability, a hot topic in modern drug design optimization strategies.
The synthetic route to N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide typically involves multistep organic synthesis starting from commercially available 1-phenyl-1,3-butanedione. The final step usually employs amide coupling between the aminoethylpyrazole intermediate and furan-3-carboxylic acid derivatives. This process has been optimized to achieve yields exceeding 75% in recent publications, addressing the common search query "how to synthesize pyrazole-furan conjugates". The compound's crystalline nature facilitates purification and characterization, with typical melting points reported between 145-148°C.
From a structure-activity relationship perspective, the 3,5-dimethyl substitution on the pyrazole ring enhances metabolic stability compared to unsubstituted analogs, a feature frequently discussed in "improving drug half-life" forums. The phenyl group at position 4 provides opportunities for π-π interactions with biological targets, while the ethyl linker offers conformational flexibility. These characteristics answer numerous search engine queries about "designing bioactive pyrazole derivatives" and "optimizing heterocyclic drug candidates".
Analytical characterization of CAS 2034369-92-9 typically includes NMR spectroscopy (showing distinctive signals at δ 2.25 ppm for methyl groups and δ 7.85 ppm for furan protons), mass spectrometry (with characteristic [M+H]+ peak at m/z 310), and HPLC purity analysis (usually >98%). These technical details respond to common laboratory questions about "how to characterize pyrazole-furan amides". The compound's stability under normal storage conditions (room temperature, protected from moisture) makes it practical for various research applications.
Emerging applications of this compound extend beyond pharmaceuticals. Materials scientists investigating "organic electronic materials" have explored its potential due to the conjugated furan-pyrazole system that may facilitate charge transport. The molecule's fluorescence properties (with excitation/emission maxima around 320/410 nm) have sparked interest in "small molecule fluorescent probes" development, particularly for biological imaging applications. This multidisciplinary relevance significantly enhances its research value.
Safety considerations for N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide follow standard laboratory chemical handling protocols. While not classified as hazardous, proper personal protective equipment (lab coat, gloves, eye protection) is recommended during handling, addressing common workplace safety queries. The compound's biodegradability and ecotoxicity profiles are currently under investigation as part of the growing emphasis on "green chemistry principles" in synthetic organic chemistry.
Future research directions for this compound likely include exploration of its biological activity spectrum (particularly regarding enzyme inhibition potential), derivatization at the furan 2-position, and incorporation into metal-organic frameworks. These prospects align with trending scientific searches about "next-generation heterocyclic compounds" and "multifunctional organic materials". The commercial availability of this compound from specialty chemical suppliers has increased in response to growing demand from both academic and industrial researchers.
In summary, N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide represents an intriguing case study in modern medicinal chemistry and materials science. Its balanced physicochemical properties, synthetic accessibility, and structural versatility make it a valuable subject for numerous research avenues. The compound's dual pharmacophore nature continues to inspire innovative applications, maintaining its relevance in answer to current scientific queries about "designing multifunctional heterocycles" and "advanced organic building blocks".
2034369-92-9 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]furan-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)